2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide

• IUPAC Name: 2-(2,2-dimethylpropanoylamino)-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C16H24N2O2/c1-11(2)10-17-14(19)12-8-6-7-9-13(12)18-15(20)16(3,4)5/h6-9,11H,10H2,1-5H3,(H,17,19)(H,18,20)
• InChI Key: VRJTWNZZVNLPEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC=CC=C1NC(=O)C(C)(C)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide, also known as DPIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied. In

Mechanism of Action

The mechanism of action of 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide involves the formation of a complex between the compound and the target molecule. This complex formation can occur through various interactions, including hydrogen bonding, electrostatic interactions, and van der Waals forces. The binding of 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide to its target molecule can lead to changes in its activity, which can be studied using different techniques such as fluorescence spectroscopy and enzyme assays.
Biochemical and Physiological Effects:
2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of metalloproteases, which can have implications in the treatment of various diseases such as cancer and arthritis. Additionally, 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide has been shown to bind to proteins such as bovine serum albumin and human serum albumin, which can have implications in drug delivery and pharmacology.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide in lab experiments is its high yield of synthesis, which makes it readily available for use. Additionally, 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide has a high binding affinity for its target molecules, which makes it a useful tool for studying protein-ligand interactions. However, one of the limitations of using 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide is its potential toxicity, which can affect the results of experiments.

Future Directions

There are several future directions for the use of 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide in scientific research. One potential direction is the development of 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide-based probes for the detection of other metal ions in biological systems. Additionally, 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide can be used as a tool for studying the binding of small molecules to other proteins, which can have implications in drug discovery and development. Finally, the potential use of 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide as an inhibitor of metalloproteases can be explored further for the treatment of various diseases.
Conclusion:
In conclusion, 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to explore the potential applications of 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide in various fields and to develop new tools and techniques for studying its interactions with other molecules.

Synthesis Methods

The synthesis of 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide involves the reaction between 2-aminobenzamide and 2,2-dimethylpropanoyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature, and the product is obtained in high yield after purification. Other methods of synthesizing 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide have also been reported, including the use of different reagents and solvents.

Scientific Research Applications

2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide has been widely used in scientific research due to its potential applications. It has been used as a fluorescent probe to detect the presence of zinc ions in biological systems. Additionally, it has been used to study the binding of small molecules to proteins such as bovine serum albumin and human serum albumin. 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide has also been used as an inhibitor of metalloproteases, which are enzymes that play a critical role in various biological processes.